Cas no 1356923-76-6 (2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine)

• Product Name: 2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
• CAS No: 1356923-76-6
• MF: C₁₈H₁₈BClN₂O₃
• MW: 356.611123561859
• CID: 2120962
• Update Time: 2023-11-19

2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
• CID 125506743
• Oxazolo[4,5-c]pyridine, 2-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

• Inchi： 1S/C18H18BClN2O3/c1-17(2)18(3,4)25-19(24-17)11-5-6-13(20)12(9-11)16-22-14-10-21-8-7-15(14)23-16/h5-10H,1-4H3
• InChI Key： CVKLMIGIRWZPPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C1=NC2C=NC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 491
• Topological Polar Surface Area: 57.4

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 479.7±45.0 °C(Predicted)
• pka: 0.88±0.50(Predicted)